Cas no 5621-01-2 (6-chloro-N,2-dimethylpyrimidin-4-amine)

6-chloro-N,2-dimethylpyrimidin-4-amine structure
5621-01-2 structure
Product Name:6-chloro-N,2-dimethylpyrimidin-4-amine
CAS No:5621-01-2
MF:C6H8ClN3
MW:157.6008
MDL:MFCD09972247
CID:383180
PubChem ID:19789518
Update Time:2024-10-28

6-chloro-N,2-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
    • 6-Chloro-N,2-dimethyl-4-pyrimidinamine
    • 6-chloro-N,2-dimethylpyrimidin-4-amine
    • chlorodimethylpyrimidinamine
    • TVPZEVZEMNVSAS-UHFFFAOYSA-N
    • SBB087245
    • 5662AE
    • NE53248
    • RP10169
    • AK395423
    • 4-chloro-2-methyl-6-methylaminopyrimidine
    • (6-chloro-2-methylpyrimidin-4-yl)methylamine
    • 6-chloro-n,2-dimethyl-4-pyrimidinamine,
    • MB-0714
    • MFCD09972247
    • SCHEMBL3711167
    • 6-chloro-n,2-dimethyl-4-pyrimidinamine, AldrichCPR
    • C75639
    • SB57797
    • (6-chloro-2-methyl-pyrimidin-4-yl)-methyl-amine
    • J-518623
    • 5621-01-2
    • CS-0033714
    • AKOS005073569
    • DB-072116
    • EN300-83112
    • MDL: MFCD09972247
    • Inchi: 1S/C6H8ClN3/c1-4-9-5(7)3-6(8-2)10-4/h3H,1-2H3,(H,8,9,10)
    • InChI Key: TVPZEVZEMNVSAS-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C(N=C(C([H])([H])[H])N=1)N([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 341.09485
  • Monoisotopic Mass: 157.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 146-148°
  • Boiling Point: 446.6±38.0 °C at 760 mmHg
  • Flash Point: 101.5±9.8 °C
  • Refractive Index: 1.708
  • PSA: 99.87

6-chloro-N,2-dimethylpyrimidin-4-amine Security Information

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